Cas no 4316-33-0 (1-methoxy-4-(trimethoxymethyl)benzene)

• Product Name: 1-methoxy-4-(trimethoxymethyl)benzene
• CAS No: 4316-33-0
• MF: C₁₁H₁₆O₄
• MW: 212.242343902588
• CID: 1515507
• PubChem ID: 20311
• Update Time: 2025-04-21

1-methoxy-4-(trimethoxymethyl)benzene Chemical and Physical Properties

Names and Identifiers

• 1-methoxy-4-(trimethoxymethyl)benzene
• trimethyl p-methoxyortobenzoate
• Trimethyl ortho-p-anisate
• AKOS011076190
• Benzene, 1-methoxy-4-(trimethoxymethyl)-
• trimethyl 4-methoxyorthobenzoate
• trimethyl p-methoxyorthobenzoate
• 4-Methoxy-orthobenzoesaeure-trimethylester
• AC1L2G07
• p-Methoxybenzoic acid methyl orthoester
• Ortho-p-anisic acid, trimethyl ester
• 1-methoxy-4-trimethoxymethyl-benzene
• Methyl (p-methoxy)-ortho-benzoate
• trimethyl p-methoxyortobenzoate; Trimethyl ortho-p-anisate; AKOS011076190; Benzene, 1-methoxy-4-(trimethoxymethyl)-; trimethyl 4-methoxyorthobenzoate; trimethyl p-methoxyorthobenzoate; 4-Methoxy-orthobenzoesaeure-trimethylester; AC1L2G07; p-Methoxybenzoic acid methyl orthoester; Ortho-p-anisic acid, trimethyl ester; 1-methoxy-4-trimethoxymethyl-benzene; Methyl (p-methoxy)-ortho-benzoate;
• DTXSID3073975
• 4316-33-0
• 4-methoxy-trimethoxytoluene

• Inchi： 1S/C11H16O4/c1-12-10-7-5-9(6-8-10)11(13-2,14-3)15-4/h5-8H,1-4H3
• InChI Key： YIKOMSJNNORWRY-UHFFFAOYSA-N
• SMILES： O(C)C(C1C=CC(=CC=1)OC)(OC)OC

Computed Properties

• Exact Mass: 212.10488
• Monoisotopic Mass: 212.10485899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 36.9Ų

Experimental Properties

• PSA: 36.92